![molecular formula C9H13N3 B1491605 6-ethyl-N-(prop-2-en-1-yl)pyrimidin-4-amine CAS No. 1249717-97-2](/img/structure/B1491605.png)
6-ethyl-N-(prop-2-en-1-yl)pyrimidin-4-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of “6-ethyl-N-(prop-2-en-1-yl)pyrimidin-4-amine” consists of a pyrimidine ring substituted with an ethyl group at the 6-position and a prop-2-en-1-yl group attached to the nitrogen atom.
Scientific Research Applications
Pharmaceutical Research: Antifibrotic Activity
Pyrimidine derivatives, including 6-ethyl-N-prop-2-enylpyrimidin-4-amine, have been studied for their potential antifibrotic activities. These compounds can inhibit the expression of collagen and hydroxyproline in cell culture, suggesting a role in the development of new antifibrotic drugs .
Gene Manipulation: Plasmid Preparation
In genetic engineering, plasmid preparation is crucial for cloning, transferring, and manipulating genes. The compound could be used in the preparation of plasmids of various sizes, which are essential for a range of applications from gene sequencing to PCR amplification .
Material Science: Molecular Mechanics
The physical properties of prop-2-en-1-ol based single crystals, which are structurally related to our compound, have been explored using molecular mechanics. This suggests potential applications in designing materials with specific crystalline properties .
Medicinal Chemistry: Synthesis of Heterocyclic Compounds
The pyrimidine moiety is a privileged structure in medicinal chemistry. Compounds like 6-ethyl-N-prop-2-enylpyrimidin-4-amine are used to construct novel heterocyclic compounds with potential biological activities, which are significant in the synthesis of new medicinal agents .
Chemical Biology: Biological Significance
Bicyclic systems such as pyrimido[4,5-d]pyrimidines, which are related to the compound , have shown a wide range of biological significance. Their chemistry and applications in medical and pharmaceutical fields are of great interest to researchers .
Environmental Science: Bioengineering Applications
The compound’s derivatives could be employed in bioengineering and environmental applications, where the focus is on the use of natural and synthetic polymers for biomedical and environmental purposes .
Future Directions
The future directions for “6-ethyl-N-(prop-2-en-1-yl)pyrimidin-4-amine” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. Given the wide range of biological activities exhibited by pyrimidine derivatives, there is significant potential for the development of new therapeutic agents .
properties
IUPAC Name |
6-ethyl-N-prop-2-enylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3/c1-3-5-10-9-6-8(4-2)11-7-12-9/h3,6-7H,1,4-5H2,2H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APGIQPRNEVPLLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC=N1)NCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl-N-(prop-2-en-1-yl)pyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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